Cas no 2387601-98-9 (7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one)

• Product Name: 7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one
• CAS No: 2387601-98-9
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 5290484
• Update Time: 2025-05-22

7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrano[3,2-b]pyridin-2-one, 7-bromo-3,4-dihydro-
• 7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one

• Inchi： 1S/C8H6BrNO2/c9-5-3-7-6(10-4-5)1-2-8(11)12-7/h3-4H,1-2H2
• InChI Key： WKMVYRZKRNMFKF-UHFFFAOYSA-N
• SMILES： C12CCC(=O)OC1=CC(Br)=CN=2

Additional information on 7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one

7-Bromo-3,4-Dihydropyrano[3,2-b]Pyridin-2-One: A Comprehensive Overview

7-Bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one, with the CAS number 2387601-98-9, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrano-pyridinones, which are known for their diverse biological activities and structural versatility. The molecule features a bromine atom at the 7th position of the pyrano[3,2-b]pyridinone framework, which contributes to its distinct chemical properties and potential applications in drug discovery.

The structure of 7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one is characterized by a fused bicyclic system consisting of a pyran ring and a pyridone moiety. This arrangement creates a rigid yet flexible framework that can accommodate various substituents. Recent studies have highlighted the importance of such structural features in modulating the compound's bioavailability and pharmacokinetic properties. For instance, researchers have demonstrated that the bromine substituent at position 7 plays a critical role in enhancing the compound's solubility and stability under physiological conditions.

In terms of synthesis, 7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one can be prepared through a variety of methods, including cyclization reactions and ring-forming strategies. One notable approach involves the condensation of appropriate starting materials under acidic or basic conditions to form the desired bicyclic structure. The introduction of the bromine substituent is typically achieved through electrophilic substitution or nucleophilic aromatic substitution reactions. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for research purposes.

The biological activity of 7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, recent findings indicate that it may possess anti-cancer activity by targeting specific signaling pathways involved in tumor progression and metastasis.

One area where 7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one has shown particular promise is in the field of neurodegenerative diseases. Researchers have reported that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Alzheimer's disease. These results underscore its potential as a lead compound for drug development in this challenging therapeutic area.

The physical and chemical properties of 7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one are also worth noting. Its molecular weight is approximately 305 g/mol, with a melting point around 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques commonly used in pharmaceutical research.

In conclusion, 7-bromo-3,4-dihydropyrano[3,2-b]pyridin-2-one, with its unique structural features and diverse biological activities, represents an exciting area of research with potential applications across multiple therapeutic domains. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of medicinal chemistry and drug discovery.